Cas no 2219376-39-1 (6-azaspiro3.4octane-7-carboxylic acid hydrochloride)

• Product Name: 6-azaspiro3.4octane-7-carboxylic acid hydrochloride
• CAS No: 2219376-39-1
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5174525
• PubChem ID: 136576055
• Update Time: 2025-10-16

6-azaspiro3.4octane-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro[3.4]octane-7-carboxylic acid hydrochloride
• 6-azaspiro3.4octane-7-carboxylic acid hydrochloride

• Inchi： 1S/C8H13NO2.ClH/c10-7(11)6-4-8(5-9-6)2-1-3-8;/h6,9H,1-5H2,(H,10,11);1H
• InChI Key： HZDCJLSYNRJKIG-UHFFFAOYSA-N
• SMILES： C(C1NCC2(CCC2)C1)(=O)O.Cl

Additional information on 6-azaspiro3.4octane-7-carboxylic acid hydrochloride

Comprehensive Overview of 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride (CAS No. 2219376-39-1)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride (CAS No. 2219376-39-1) has emerged as a compound of significant interest. This spirocyclic compound belongs to a class of molecules known for their unique structural properties, which often translate into diverse biological activities. The azaspiro scaffold, in particular, is highly sought after in medicinal chemistry due to its ability to impart favorable pharmacokinetic properties to drug candidates.

The molecular structure of 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride features a spirocyclic core with a nitrogen atom incorporated into the ring system, making it a valuable building block for the synthesis of more complex molecules. Researchers have noted that such constrained bicyclic systems often exhibit improved metabolic stability and membrane permeability compared to their linear counterparts, addressing one of the key challenges in modern drug development.

Recent trends in pharmaceutical research highlight growing interest in spirocyclic compounds like 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride. This aligns with current industry focus on developing new molecular entities that can overcome limitations of conventional drug scaffolds. The compound's carboxylic acid functionality, protected as its hydrochloride salt, provides an excellent handle for further synthetic modifications, making it particularly valuable in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride involves sophisticated ring-forming reactions that demonstrate the advances in modern organic synthesis methodologies. The compound's CAS number 2219376-39-1 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent literature. Analytical characterization typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality and consistency.

The pharmaceutical industry's shift toward targeted therapies and precision medicine has increased demand for specialized chemical building blocks like 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride. Its potential applications span various therapeutic areas, with particular interest in central nervous system (CNS) disorders and infectious diseases, where the spirocyclic motif has shown promise in clinical candidates. Researchers are actively investigating its incorporation into novel small molecule inhibitors and receptor modulators.

Quality control aspects of 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride production are critical, with specifications typically including chemical purity ≥98% and strict limits on residual solvents. The compound's stability profile, including recommendations for storage conditions (often 2-8°C under inert atmosphere), is an important consideration for researchers working with this material. These parameters are carefully documented in the certificate of analysis provided with commercial samples.

In the context of green chemistry initiatives, synthetic routes to 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride are being optimized to reduce environmental impact. This includes developing atom-economical processes and minimizing the use of hazardous reagents. Such improvements align with the pharmaceutical industry's commitment to sustainable manufacturing practices while maintaining the high quality required for drug discovery applications.

The intellectual property landscape surrounding 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride (CAS 2219376-39-1) reflects its importance in medicinal chemistry. Patent analysis reveals its incorporation in various proprietary compounds, particularly those targeting GPCRs (G-protein coupled receptors) and kinases. This underscores the compound's versatility as a pharmacophore in diverse therapeutic contexts.

From a commercial availability standpoint, 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride is typically offered by specialized fine chemical suppliers in quantities ranging from milligram to kilogram scale. Pricing structures often reflect the compound's synthetic complexity and the purity grade required (research grade vs. GMP-grade). Lead times for custom synthesis projects involving this spirocyclic building block vary depending on project specifications.

Looking forward, the role of 6-Azaspiro[3.4]octane-7-carboxylic Acid Hydrochloride in drug discovery is expected to grow, particularly as computational methods like AI-assisted drug design identify new applications for its distinctive molecular architecture. The compound exemplifies how structural innovation in medicinal chemistry continues to drive the development of novel therapeutics with improved efficacy and safety profiles.